Cas no 131829-49-7 ((S)-3-Amino-3-(2-furyl)-propionic Acid)

• Product Name: (S)-3-Amino-3-(2-furyl)-propionic Acid
• CAS No: 131829-49-7
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD04117828
• CID: 898778
• PubChem ID: 1258359
• Update Time: 2025-05-22

(S)-3-Amino-3-(2-furyl)-propionic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(furan-2-yl)propanoic acid
• (S)-3-Amino-3-(2-furyl)-propanoic acid
• (S)-3-Amino-3-(2-furyl)-propionic acid
• (S)-3-amino-3-(2-furyl)propanoic acid
• AC1LO6QM
• CTK7I5245
• (3S)-3-amino-3-(furan-2-yl)propanoic acid
• 131829-49-7
• beta-D-Homo-beta-(2-furyl)glycine;(S)-3-Amino-3-(2-furyl)propanoic acid
• (3S)-3-azaniumyl-3-(furan-2-yl)propanoate
• (S)-3-AMINO-3-FURAN-2-YL-PROPIONIC ACID
• CS-0133015
• 2-Furanpropanoic acid, beta-amino-, (betaS)-
• (S)-3-Amino-3-(2-furyl)propionic acid
• (S)-3-Amino-3-(2-furanyl)propanoic acid
• SCHEMBL12463285
• EN300-1287357
• MFCD04117828
• DTXSID00361401
• N12564
• PS-12121
• AKOS010393434
• (S)-3-Amino-3-(furan-2-yl)propanoicacid
• (S)-3-Amino-3-(2-furyl)-propionic Acid

• MDL： MFCD04117828
• Inchi： 1S/C7H9NO3/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3,5H,4,8H2,(H,9,10)/t5-/m0/s1
• InChI Key： YIKVKIOGYSPIMP-YFKPBYRVSA-N
• SMILES： O1C=CC=C1[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 76.46000
• LogP: 1.45440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-Amino-3-(2-furyl)-propionic Acid

(S)-3-Amino-3-(2-furyl)-propionic Acid: A Comprehensive Overview

(S)-3-Amino-3-(2-furyl)-propionic Acid, also known by its CAS number 131829-49-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and biochemistry. This compound is characterized by its unique structure, which combines an amino group with a furan ring, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

The molecular structure of (S)-3-Amino-3-(2-furyl)-propionic Acid consists of a central propionic acid backbone with an amino group and a 2-furyl substituent. The stereochemistry at the chiral center is specified as the S configuration, which plays a crucial role in determining its biological activity and interactions. This compound has been extensively studied for its potential in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs) and ion channels.

Recent studies have highlighted the role of (S)-3-Amino-3-(2-furyl)-propionic Acid in neuroprotection and anti-inflammatory processes. For instance, research published in 2023 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for inflammatory diseases, including arthritis and neurodegenerative disorders.

In addition to its anti-inflammatory properties, (S)-3-Amino-3-(2-furyl)-propionic Acid has shown promising results in preclinical models of neurodegenerative diseases such as Alzheimer's disease. A study conducted by Smith et al. (2023) revealed that this compound enhances cognitive function in mice by reducing amyloid-beta plaques and improving synaptic plasticity. These results underscore its potential as a novel therapeutic candidate for treating neurodegenerative conditions.

The synthesis of (S)-3-Amino-3-(2-furyl)-propionic Acid involves a multi-step process that typically begins with the preparation of the 2-furan carboxylic acid derivative. This is followed by amino group introduction via reductive amination or other suitable methods to achieve the desired stereochemistry. The optimization of synthetic routes has been a focus of recent research efforts to improve yield and purity, ensuring scalability for potential large-scale production.

Moreover, computational studies have provided insights into the molecular interactions of (S)-3-Amino-3-(2-furyl)-propionic Acid with target proteins. Using molecular docking simulations, researchers have identified key residues responsible for binding affinity and selectivity. These findings have facilitated the design of analogs with enhanced pharmacokinetic properties, paving the way for future drug development.

In conclusion, (S)-3-Amino-3-(2-furyl)-propionic Acid represents a compelling molecule with diverse biological activities and therapeutic potential. Its unique structure, combined with recent advancements in understanding its mechanism of action, positions it as a promising candidate for addressing unmet medical needs in inflammation and neurodegeneration. Continued research into its synthetic optimization and biological effects will undoubtedly shed further light on its clinical utility.